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Compound Profile: SPA-110 Trifluoroacetate
(Taltobulin)

SPA-110 Trifluoroacetate, also known as Taltobulin or HTI-286, is a potent synthetic analogue of the natural

tripeptide, Hemiasterlin. It functions as a tubulin inhibitor, disrupting microtubule dynamics and leading to

apoptosis in cancer cells. A key characteristic of this compound is its ability to circumvent P-glycoprotein-

mediated multidrug resistance, making it a compelling candidate for anticancer drug development and as a

payload for Antibody-Drug Conjugates (ADCs) [1] [2] [3].

Property Description

CAS Number 228266-41-9 [1] [2]

Molecular Formula C₂₉H₄₄F₃N₃O₆ [1] [2]

Molecular Weight 587.67 g/mol (587.68 g/mol) [1] [2]

Chemical Names Taltobulin trifluoroacetate; HTI-286 (trifluoroacetate); SPA-110 (trifluoroacetate)

[1] [4] [2]

Appearance White to off-white solid [1]
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Property Description

Solubility (DMSO) ≥ 39 mg/mL (~66.4 mM) [1] [2]

Mechanism of
Action

Tubulin inhibitor; microtubule destabilizer [1] [3]

Primary Application ADC cytotoxin (warhead); anticancer agent [1] [3]

Mechanism of Action and Signaling Pathway

Taltobulin exerts its potent cytotoxic effect by targeting tubulin, a core component of the cell's cytoskeleton.

The following diagram illustrates the sequential pathway from tubulin binding to programmed cell death.
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Biological Activity Data

In Vitro Antiproliferative Activity

Taltobulin demonstrates exceptional potency against a broad panel of human tumor cell lines. The activity

below was measured after a 3-day incubation period [1].
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Cell Line Tumor Type IC₅₀ (nM)

CCRF-CEM Leukemia 0.2 ± 0.03 nM

1A9 Ovarian 0.6 ± 0.1 nM

A375 Melanoma 1.1 ± 0.8 nM

HCT-116 Colon 0.7 ± 0.2 nM

MX-1W Breast 1.8 ± 0.6 nM

A549 NSCLC 1.1 ± 0.5 nM

MCF-7 Breast 7.3 ± 2.3 nM

NCI-H1299 NSCLC 6.8 ± 6.1 nM

Median IC₅₀ (18 cell lines) 1.7 nM

In Vivo Efficacy in Xenograft Models

Taltobulin has shown significant efficacy in inhibiting tumor growth in mouse models [1] [2].

Model Administration Dosage Result

HCT-15, DLD-1, MX-1W, KB-8-5 (human tumor

xenografts)

Intravenous (i.v.) 1.6

mg/kg

Growth inhibition

KB-3-1 epidermoid xenograft Oral gavage

(p.o.)

3 mg/kg 92.3% growth

inhibition

Lox melanoma xenograft Oral gavage

(p.o.)

3 mg/kg 82.2% growth

inhibition

Comparative Potency with Related Compounds
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This table contextualizes the activity of Taltobulin against other tubulin-targeting agents [5].

Compound
Anti-proliferative IC₅₀ (1A9 Ovarian
Cancer Cells)

Tubulin Polymerization
Inhibition IC₅₀

Taltobulin (HTI-
286)

0.0002 μM (0.2 nM) 0.7 μM

Tubulysin U 0.00065 μM (0.65 nM) 1.9 μM

Tubulysin V 0.12 μM (120 nM) 1.1 μM

Experimental Protocols

In Vitro Cell Proliferation Assay

This is a standard protocol for assessing the compound's cytotoxicity in cultured cells [1].

Cell Lines: Various (e.g., leukemia CCRF-CEM, ovarian 1A9, breast MX-1W, colon HCT-116,
melanoma A375).

Compound Concentration Range: 0.2 - 7.3 nM.
Incubation Time: 3 days.

Readout: Cell growth inhibition, with IC₅₀ values calculated.

In Vivo Efficacy Study Protocol

A representative protocol for evaluating efficacy in mouse xenograft models is as follows [1]:

Animals: Athymic nu/nu female mice (5-6 weeks old).
Tumor Models: Human tumor xenografts (e.g., HCT-15 colon cancer, Lox melanoma).

Administration:
Intravenous (i.v.): 1.6 mg/kg.

Oral Gavage (p.o.): 3 mg/kg.
Treatment Duration: Up to 35 days.

Endpoint: Measurement of tumor volume compared to control groups.
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Sample In Vivo Formulation Preparation

For animal studies, here is an example of how to prepare a working solution for injection [1] [2]:

Injection Formulation (Example): DMSO : Tween 80 : Saline = 10 : 5 : 85.

Take 100 μL of Taltobulin DMSO stock solution.
Add 50 μL of Tween 80 and mix.

Add 850 μL of saline (0.9% sodium chloride in ddH₂O) and mix to obtain a clear solution.

Synthesis Overview

The synthesis of Taltobulin is a complex, multi-step process involving the stereoselective assembly of three

key amino acid building blocks [4].

Building Block Synthesis:

The central N-methyl-L-valine-derived fragment is prepared from N-Boc-N-Methyl-L-valine,
which is converted to a Weinreb amide and then reduced to an aldehyde. A Wittig reaction

introduces the unsaturated ester side chain [4].
The unique tubuvaline-like fragment is synthesized via Friedel-Crafts acylation, followed by

diastereoselective introduction of an azide group to establish the chiral center, and subsequent
reduction and protection [4].

Peptide Assembly:
The dipeptide backbone is first constructed by coupling deprotected amino ester intermediates.

This dipeptide is then coupled with the third N-Boc amino acid building block to form the
protected tripeptide.

The final steps involve sequential deprotection of the ethyl ester and the N-Boc group using
LiOH and trifluoroacetic acid, respectively, to yield the final Taltobulin compound [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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